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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

This technical guide provides an in-depth overview of the Bis(2-butoxyethyl) Phthalate-d4
certified reference material (CRM), tailored for researchers, scientists, and professionals in

drug development. This document outlines the material's chemical and physical properties, its

application in analytical methodologies, and detailed experimental protocols.

Introduction
Bis(2-butoxyethyl) Phthalate-d4 is the deuterium-labeled analogue of Bis(2-butoxyethyl)

Phthalate (DBEP), a phthalate ester used as a plasticizer. Due to concerns over the

environmental presence and potential endocrine-disrupting effects of phthalates, accurate

quantification in various matrices is crucial. As a certified reference material, Bis(2-
butoxyethyl) Phthalate-d4 serves as an internal standard in isotope dilution mass

spectrometry techniques, enabling precise and accurate measurement of the unlabeled

analyte. Its deuterated form ensures it is chemically identical to the target analyte, yet

distinguishable by its mass, making it an ideal tool for correcting for matrix effects and

variations in sample preparation and instrument response.

Physicochemical Properties
The fundamental properties of Bis(2-butoxyethyl) Phthalate-d4 are summarized in the table

below, providing a comprehensive overview for its use in analytical applications.
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Property Value Reference

Chemical Name

bis(2-butoxyethyl) 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

Synonyms
Phthalic Acid, Bis-2-

butoxyethyl Ester D4

CAS Number 1398065-96-7

Molecular Formula C₂₀H₂₆D₄O₆

Molecular Weight 370.47 g/mol

Unlabeled CAS Number 117-83-9

Appearance
Typically a neat substance or

in solution

Storage 2-8°C Refrigerator

Quantitative Data
Certified reference materials are accompanied by a Certificate of Analysis (CoA) that provides

crucial quantitative data. The following table illustrates the typical information found on a CoA

for a Bis(2-butoxyethyl) Phthalate-d4 CRM.

Parameter Specification

Certified Concentration 1000 µg/mL ± 10 µg/mL

Solvent n-Hexane / Acetone

Purity (Chemical) ≥99.8%

Isotopic Purity (d4) ≥98%

Expanded Uncertainty As specified on CoA

Traceability To SI units via gravimetric measurement
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Note: The values presented are illustrative and the exact specifications should be obtained

from the supplier's Certificate of Analysis.

Application in Analytical Methods
Bis(2-butoxyethyl) Phthalate-d4 is primarily used as an internal standard in analytical

methods for the quantification of phthalates in various samples, including environmental

matrices (water, soil, sediment) and biological samples.[1] The most common analytical

techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][3]

Isotope Dilution Mass Spectrometry Workflow
The use of a deuterated internal standard like Bis(2-butoxyethyl) Phthalate-d4 is central to

the isotope dilution method. The general workflow is depicted in the diagram below.
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Caption: Workflow for quantification of phthalates using a deuterated internal standard.

Experimental Protocols
The following provides a detailed methodology for the analysis of phthalates in a water sample

using Bis(2-butoxyethyl) Phthalate-d4 as an internal standard, based on established

methods such as EPA Method 8061A.[4]

Materials and Reagents
Bis(2-butoxyethyl) Phthalate-d4 CRM solution (e.g., 1000 µg/mL in a suitable solvent)

Native phthalate standards
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High-purity solvents (e.g., hexane, acetone, methanol)

Reagent water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Glassware (volumetric flasks, centrifuge tubes, etc.)

Sample Preparation
Sample Collection: Collect a 1 L water sample in a pre-cleaned glass container.

Internal Standard Spiking: Add a known amount of the Bis(2-butoxyethyl) Phthalate-d4
CRM solution to the water sample. The spiking level should be chosen to be within the

calibration range.

Solid Phase Extraction (SPE):

Condition an SPE cartridge with the appropriate solvents (e.g., methanol followed by

reagent water).

Pass the spiked water sample through the SPE cartridge at a controlled flow rate.

Wash the cartridge to remove interferences.

Elute the analytes and the internal standard from the cartridge using a suitable organic

solvent.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen.

Instrumental Analysis (GC-MS)
GC Conditions:

Column: A suitable capillary column for phthalate analysis (e.g., Rtx-440 or Rxi-5ms).[5]

Injector Temperature: 250°C
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Oven Program: Start at 150°C, hold for 0.5 min, then ramp to 275°C at a suitable rate.

Carrier Gas: Helium

MS Conditions:

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for both the

native phthalate and the deuterated internal standard.

Quantification Workflow
The quantification process involves creating a calibration curve and calculating the analyte

concentration based on the response ratio.
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Caption: Workflow for quantification using an internal standard and calibration curve.

Conclusion
The Bis(2-butoxyethyl) Phthalate-d4 certified reference material is an indispensable tool for

the accurate and reliable quantification of its unlabeled counterpart in a variety of matrices. Its

use in isotope dilution mass spectrometry provides a robust methodology for researchers and

scientists in environmental monitoring and chemical safety assessment. The detailed protocols

and workflows presented in this guide offer a comprehensive resource for the effective

application of this CRM in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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